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Introduction

3-Dimethylaminomethyl-benzylamine, with the CAS number 246258-97-9, is a substituted
aromatic amine. Its structure, featuring a benzylamine core with a dimethylaminomethyl
substituent at the meta position, makes it a molecule of interest for various applications in
organic synthesis and potentially in the development of novel compounds with biological
activity. This technical guide provides a comprehensive overview of the known physical and
chemical properties, a plausible synthetic approach, and safety considerations for this
compound. Due to the limited availability of data in public domains, some properties and
experimental details are based on structurally related compounds.

Physical and Chemical Properties

While specific experimental data for 3-Dimethylaminomethyl-benzylamine is scarce, some
general properties have been reported. The information available is summarized in the table
below. For context, properties of the related compound N,N-Dimethylbenzylamine are also
provided where available, as they may offer some indication of the expected characteristics.
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Table 1: Physical and Chemical Properties of 3-Dimethylaminomethyl-benzylamine and
Related Compounds

N,N-
Dimethylbenzylami

3-

Property Dimethylaminomet Source
. ne (for
hyl-benzylamine .

comparison)
CAS Number 246258-97-9 103-83-3 [1][2]
Molecular Formula CioH1eN2 CoH13N [2]
Molecular Weight 164.25 g/mol 135.21 g/mol [2]

) ) Colorless to light

Physical Form Solid o [1]

yellow liquid
Boiling Point Data not available 180-183 °C [3]
Melting Point Data not available -75°C [3]
Density Data not available 0.90 g/cms3 at 20 °C [3]
Solubility Data not available 8 g/L in water [3]

Vapor Pressure

Data not available

2.4 hPa at 20 °C

[3]

Flash Point Data not available 55°C [3]
Autoignition )

Data not available 410 °C [3]
Temperature

Chemical Reactivity

The chemical reactivity of 3-Dimethylaminomethyl-benzylamine is dictated by the presence
of both a primary and a tertiary amine, as well as the aromatic ring.

» Basicity: Like other amines, it is expected to be basic and will react with acids to form salts.

» N-Alkylation and N-Acylation: The primary amine group is susceptible to reactions such as
alkylation and acylation.
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e Reactions of the Tertiary Amine: The tertiary dimethylamino group can undergo
quaternization reactions with alkyl halides.

» Electrophilic Aromatic Substitution: The benzene ring can undergo electrophilic substitution
reactions, with the substitution pattern influenced by the existing activating groups.

o Directed Ortho-Metalation: The dimethylaminomethyl group can direct ortho-lithiation when
treated with strong bases like butyl lithium, allowing for further functionalization of the
aromatic ring.[4]

Synthesis

A specific, detailed experimental protocol for the synthesis of 3-Dimethylaminomethyl-
benzylamine is not readily available in the reviewed literature. However, a plausible synthetic
route can be devised based on general methods for the synthesis of substituted benzylamines.
One common approach is the reductive amination of a suitable aldehyde with an amine. An
alternative is the reaction of a benzyl halide with the appropriate amine.

A potential synthetic pathway for 3-Dimethylaminomethyl-benzylamine could involve the
reaction of 3-formyl-N,N-dimethylbenzylamine with ammonia or a protected form of ammonia,
followed by reduction. Alternatively, starting from 3-(bromomethyl)benzylamine, a reaction with
dimethylamine could yield the final product.

Below is a generalized workflow for the synthesis of a substituted N,N-dimethylbenzylamine,
which could be adapted for 3-Dimethylaminomethyl-benzylamine.
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Figure 1: A generalized workflow for the synthesis of 3-Dimethylaminomethyl-benzylamine

via reductive amination.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and characterization of 3-
Dimethylaminomethyl-benzylamine are not available in the public domain. Researchers
wishing to prepare this compound would need to adapt general procedures for the synthesis of
substituted benzylamines. A general protocol for reductive amination is provided below as a
starting point.
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General Protocol for Reductive Amination:

e Imine Formation: Dissolve the aldehyde (1 equivalent) in a suitable solvent (e.g., methanol,
ethanol, or dichloromethane). Add the amine (1-1.2 equivalents) and stir the mixture at room
temperature. The reaction progress can be monitored by techniques such as TLC or GC-MS.

e Reduction: Once imine formation is complete, cool the reaction mixture in an ice bath. Add a
reducing agent (e.g., sodium borohydride, sodium triacetoxyborohydride) portion-wise,
maintaining a low temperature.

o Work-up: After the reduction is complete (as monitored by TLC or GC-MS), quench the
reaction by the slow addition of water or a dilute acid. Extract the product with an appropriate
organic solvent.

 Purification: Wash the combined organic layers with brine, dry over an anhydrous salt (e.qg.,
Naz2S0a4 or MgSOQa), and concentrate under reduced pressure. The crude product can then
be purified by column chromatography or distillation.

Note: This is a generalized protocol and the specific conditions (solvent, temperature, reaction
time, and purification method) would need to be optimized for the synthesis of 3-
Dimethylaminomethyl-benzylamine.

Biological Activity and Signaling Pathways

There is currently no specific information available in the scientific literature regarding the
biological activity or any involvement in signaling pathways of 3-Dimethylaminomethyl-
benzylamine.

However, the broader class of substituted benzylamines and compounds containing the N,N-
dimethylaminomethyl moiety have been investigated for a range of biological activities. For
instance, some aminobenzylnaphthols have shown bioactivity against Candida albicans[5]. The
biological effects of such compounds are often dependent on the overall substitution pattern of
the molecule. Further research would be required to determine if 3-Dimethylaminomethyl-
benzylamine possesses any significant biological properties.

Safety and Handling
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According to the available Safety Data Sheet (SDS), 3-Dimethylaminomethyl-benzylamine is
considered an irritant.[6] The toxicological properties of this compound have not been fully
investigated.[6] Therefore, it should be handled with care in a well-ventilated area or a chemical
fume hood.[6] Standard personal protective equipment, including safety goggles, chemical-
resistant gloves, and a lab coat, should be worn.[6] In case of contact with skin or eyes, the
affected area should be rinsed immediately and thoroughly with water.[6]

Table 2: Hazard Information for 3-Dimethylaminomethyl-benzylamine

Hazard Statement Precautionary Statement Source

) ] Wear protective
May be harmful by ingestion ] ]
) ) gloves/protective clothing/eye [6]
and inhalation. ] ]
protection/face protection.

IF IN EYES: Rinse cautiously

Material is irritating to mucous
membranes and upper

respiratory tract.

with water for several minutes.

Remove contact lenses if

present and easy to do -

[6]

continue rinsing.

Conclusion

3-Dimethylaminomethyl-benzylamine is a chemical compound for which detailed
experimental data is limited in the public domain. This guide has compiled the available
information on its physical and chemical properties, proposed a plausible synthetic route based
on established chemical reactions, and outlined the known safety considerations. Further
experimental investigation is necessary to fully characterize this molecule and to explore its
potential applications in research and development. Researchers should proceed with caution,
employing standard laboratory safety practices when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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